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Compound of Interest

Compound Name: 4-Phenylbutanoyl chloride

Cat. No.: B097830

A Technical Guide to 4-Phenylbutanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-phenylbutanoyl chloride, a key
reagent in organic synthesis and pharmaceutical research. This document outlines its chemical
properties, a detailed synthesis protocol, and its role in significant chemical transformations.

Core Chemical Data

4-Phenylbutanoyl chloride, also known as 4-phenylbutyryl chloride, is a monoacyl chloride.
Its reactivity makes it a valuable intermediate for introducing the 4-phenylbutanoyl group into
various molecular scaffolds.
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Property Value Source
Molecular Formula C10H11CIO [L1121[31[4115]
Molecular Weight 182.65 g/mol [1112][3][5]
IUPAC Name 4-phenylbutanoyl chloride [1112]14]
CAS Number 18496-54-3 [2]

Physical State Liquid

4-phenylbutyryl chloride,
Synonyms ) [1]
benzenebutanoyl chloride

Synthesis of 4-Phenylbutanoyl Chloride

The synthesis of 4-phenylbutanoyl chloride is most commonly achieved through the reaction
of 4-phenylbutyric acid with a chlorinating agent, such as thionyl chloride (SOCI2) or oxalyl
chloride.[6][7] The following protocol details a widely used method.

Experimental Protocol: Synthesis from 4-Phenylbutyric
Acid

This protocol is adapted from a method utilizing thionyl chloride.[1][8]

Materials:

4-Phenylbutyric acid

Thionyl chloride (SOCI2)

Dichloromethane (CH2Clz2)

N,N-Dimethylformamide (DMF) (catalytic amount)

Round-bottom flask

Stir bar
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Dropping funnel

Condenser

Inert atmosphere setup (e.g., nitrogen or argon)

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere, dissolve 4-phenylbutyric acid
in dichloromethane.

e Add a catalytic amount (a few drops) of N,N-dimethylformamide (DMF) to the solution.[8]
o Cool the reaction mixture in an ice bath.

o Slowly add thionyl chloride dropwise to the stirred solution using a dropping funnel.[8] An
excess of thionyl chloride is typically used.

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature. The reaction progress can be monitored by techniques such as thin-layer
chromatography (TLC) or gas chromatography (GC).

e Once the reaction is complete, carefully remove the excess thionyl chloride and
dichloromethane by distillation or under reduced pressure using a rotary evaporator.[8]

e The resulting crude 4-phenylbutanoyl chloride can be purified by vacuum distillation to
yield the final product.

Safety Precautions:

e This reaction should be performed in a well-ventilated fume hood as thionyl chloride is
corrosive and releases toxic gases (SO2 and HCI) upon reaction.

o Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a
lab coat, should be worn at all times.
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Reaction Workflow

The synthesis of 4-phenylbutanoyl chloride from 4-phenylbutyric acid can be visualized as a
straightforward workflow.

( Thionyl Chloride (SOCI2) )

+ cat. DMF
i | 4-Phenylbutanoyl ChIoride)

| Reaction © \_

Dichloromethane (CH2Cl2) ~ )>------ -(4-Phenylbutyric Acid)

Click to download full resolution via product page
Synthesis of 4-Phenylbutanoyl Chloride.

Applications in Synthesis

4-Phenylbutanoyl chloride is a versatile reagent, primarily utilized in acylation reactions. A
notable application is in intramolecular Friedel-Crafts acylation to form a-tetralone, a key
intermediate in the synthesis of various pharmaceuticals and fine chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Phenylbutanoyl chloride molecular formula and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097830#4-phenylbutanoyl-chloride-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b097830
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9322707.htm
https://patents.google.com/patent/WO2015063659A1/en
https://patents.google.com/patent/WO2015063659A1/en
https://www.benchchem.com/product/b097830#4-phenylbutanoyl-chloride-molecular-formula-and-weight
https://www.benchchem.com/product/b097830#4-phenylbutanoyl-chloride-molecular-formula-and-weight
https://www.benchchem.com/product/b097830#4-phenylbutanoyl-chloride-molecular-formula-and-weight
https://www.benchchem.com/product/b097830#4-phenylbutanoyl-chloride-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b097830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

